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Compound of Interest

Compound Name: EN40

Cat. No.: B607303 Get Quote

For researchers, scientists, and drug development professionals, the selection of materials for

constructing experimental apparatus and high-performance equipment is a critical decision that

balances performance, cost, and suitability for the specific application. This guide provides a

comprehensive cost-benefit analysis of EN40B, a chromium-molybdenum nitriding steel, and

compares it with common alternatives: EN19, EN24, and EN26. The information presented is

intended to aid in the selection of the most appropriate material for your research needs.

Data Presentation: A Comparative Analysis of
Material Properties
The selection of an appropriate engineering steel is often dictated by its mechanical properties.

The following tables summarize the key quantitative data for EN40B and its alternatives.

Table 1: Chemical Composition of EN40B and Alternatives (%)
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Element
EN40B

(722M24)
EN19 (709M40) EN24 (817M40) EN26 (826M40)

Carbon (C) 0.20 - 0.28 0.35 - 0.45 0.36 - 0.44 0.36 - 0.44

Silicon (Si) 0.10 - 0.35 0.10 - 0.40 0.10 - 0.40 0.10 - 0.40

Manganese (Mn) 0.45 - 0.70 0.50 - 0.80 0.45 - 0.70 0.45 - 0.70

Chromium (Cr) 3.00 - 3.50 0.90 - 1.50 1.00 - 1.40 0.50 - 0.80

Molybdenum

(Mo)
0.45 - 0.65 0.20 - 0.40 0.20 - 0.35 0.45 - 0.65

Nickel (Ni) - - 1.30 - 1.70 2.30 - 2.80

Phosphorus (P) ≤ 0.035 ≤ 0.050 ≤ 0.040 ≤ 0.040

Sulfur (S) ≤ 0.040 ≤ 0.050 ≤ 0.040 ≤ 0.040

Table 2: Mechanical Properties of EN40B and Alternatives (in Hardened and Tempered

Condition)

Property
EN40B (T

Condition)

EN19 (T

Condition)

EN24 (T

Condition)

EN26 (V

Condition)

Tensile Strength

(MPa)
850 - 1000 850 - 1000 850 - 1000 1000 - 1150

Yield Strength

(MPa)
≥ 650 ≥ 680 ≥ 680 ≥ 850

Hardness

(Brinell)
248 - 302 248 - 302 248 - 302 302 - 341

Surface

Hardness (Post-

Nitriding)

~750 VPN (62

HRC)
N/A Can be nitrided

Can be nitrided

(~60 HRC)

Impact

Resistance (Izod,

J)

≥ 40
Data not readily

available

Good impact

resistance

Good impact

resistance
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Table 3: Relative Cost-Benefit Analysis

Material Key Benefits Primary Limitations Relative Cost Index*

EN40B

High wear resistance

after nitriding, good

toughness and

ductility, minimal

distortion after

nitriding.

Requires an additional

nitriding step for

maximum surface

hardness.

Medium

EN19

Good balance of

strength and ductility,

readily machinable.

Lower hardenability

compared to EN24

and EN26.

Low

EN24

High tensile strength

and toughness, good

hardenability.

Higher cost due to

nickel content.
High

EN26

Very high tensile

strength and

toughness, particularly

in large sections.

Highest cost due to

significant nickel and

molybdenum content.

Very High

*Relative Cost Index is a qualitative assessment based on the alloying elements and typical

market positioning. Actual costs will vary by supplier, form, and market conditions.

Experimental Protocols: Standardized Testing
Methodologies
To ensure objective and reproducible comparisons of material performance, standardized

experimental protocols are essential. The following are detailed methodologies for key

mechanical tests, based on internationally recognized standards.

Tensile Testing (ASTM E8/E8M)
Objective: To determine the yield strength, ultimate tensile strength, and ductility (elongation

and reduction of area) of the material.
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Specimen Preparation: A standardized "dog-bone" shaped specimen is machined from the

material according to the dimensions specified in ASTM E8/E8M.

Procedure:

The cross-sectional area of the specimen's gauge length is precisely measured.

The specimen is mounted into the grips of a universal testing machine.

A uniaxial tensile load is applied at a constant rate of strain.

The load and the elongation of the gauge length are continuously recorded until the

specimen fractures.

Data Analysis: The recorded data is used to plot a stress-strain curve, from which the key

mechanical properties are determined.

Hardness Testing (ASTM E18 - Rockwell Hardness)
Objective: To measure the material's resistance to localized plastic deformation.

Procedure:

A preliminary minor load is applied to the specimen's surface to seat the indenter.

A major load is then applied for a specified duration.

The major load is removed, and the depth of indentation is measured by the testing

machine.

Data Analysis: The Rockwell hardness number is directly read from the machine's dial or

digital display. For nitrided surfaces, a microhardness test (e.g., Vickers or Knoop) is more

appropriate.

Charpy V-Notch Impact Test (ASTM E23)
Objective: To determine the material's toughness and its resistance to fracture under a

sudden impact.
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Specimen Preparation: A standardized bar with a V-shaped notch is machined from the

material.

Procedure:

The specimen is securely positioned in the testing machine.

A weighted pendulum is released from a specified height, striking the specimen on the

side opposite the notch.

The energy absorbed by the specimen during fracture is measured by the height to which

the pendulum swings after breaking the specimen.

Data Analysis: The absorbed energy, typically reported in Joules, is a measure of the

material's notch toughness.

Wear Resistance Testing (ASTM G65 - Dry Sand/Rubber
Wheel Abrasion Test)

Objective: To evaluate the resistance of a material to scratching abrasion.

Procedure:

A rectangular test specimen is weighed and then mounted in the testing apparatus.

A rotating rubber-rimmed wheel is pressed against the specimen with a known force.

A controlled flow of abrasive particles (sand) is introduced between the wheel and the

specimen.

The test is run for a specified number of revolutions.

Data Analysis: The specimen is cleaned and reweighed. The mass loss is calculated and can

be converted to volume loss to rank the wear resistance of different materials.

Gas Nitriding of EN40B (General Protocol)
Objective: To produce a hard, wear-resistant surface layer on EN40B steel.
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Procedure:

The machined EN40B component is thoroughly cleaned and placed in a sealed furnace.

The furnace is purged of air and heated to a temperature typically between 470°C and

570°C.

Ammonia gas (NH₃) is introduced into the furnace. At the elevated temperature, the

ammonia dissociates into nitrogen and hydrogen.

The active nitrogen diffuses into the surface of the steel, forming hard iron and alloy

nitrides.

The process is continued for a duration that can range from a few hours to several days,

depending on the desired case depth.

The component is then cooled slowly in a controlled atmosphere.

Mandatory Visualizations
The following diagrams illustrate key decision-making and experimental workflows relevant to

the selection and testing of these engineering steels.
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Define Application Requirements

High Wear Resistance Needed?

Required Tensile Strength?

Yes No

Select EN40B (with nitriding)

Yes

Budget Constraints?

>1000 MPa 850-1000 MPa

Select EN26

Low

Select EN24

Medium

Select EN19

High

Click to download full resolution via product page

Caption: A workflow diagram for selecting the appropriate engineering steel based on key

performance and cost considerations.
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To cite this document: BenchChem. [A Comparative Guide to EN40B and Alternative
Engineering Steels for Research Applications]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b607303#cost-benefit-analysis-of-using-en40b-in-
research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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